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Compound of Interest

Compound Name: Methyl difluoroacetate

cat. No.: B1580911

An In-depth Technical Guide on the Physical Properties of Methyl Difluoroacetate

This technical guide provides a comprehensive overview of the core physical properties of
methyl difluoroacetate (CAS Number: 433-53-4). Aimed at researchers, scientists, and

professionals in drug development, this document details key physical constants, presents
them in a structured format, and outlines the experimental protocols for their determination.

Introduction

Methyl difluoroacetate, with the chemical formula CsH4F202, is a fluorinated ester that serves
as a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its
unique properties, imparted by the difluoromethyl group, make it a significant intermediate in
medicinal chemistry for enhancing the efficacy and selectivity of drug candidates.[1] A thorough
understanding of its physical properties is crucial for its application in research and
development, particularly in reaction setup, process scale-up, and formulation.

Core Physical Properties

The physical characteristics of methyl difluoroacetate have been determined through various
analytical techniques. These properties are summarized in the table below for easy reference
and comparison.

Data Presentation: Physical Properties of Methyl
Difluoroacetate
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Property Value Conditions

Molecular Formula C3HaF20:2

Molecular Weight 110.06 g/mol

Appearance CoIorIfess. to almost colorless Room Temperature
clear liquid

Boiling Point 85-86 °C at 760 mmHg (lit.)[2][3][41[5][6]

Density 1.26 g/mL at 25 °C (lit.)[3][4][5][6]

1.27 g/mL[1][7] Not specified

1.272 g/mL Not specified[2][5]

Refractive Index (n_D) 1.334 at 20 °C (lit.)[3][4][5][6]

1.34 at 20 °C[1]

1.3335-1.3375

at 20 °C[8][9]

Slightly soluble in water.[3][5]

Solubility
[6]
Purity > 96% (GC)[4]
Flash Point 18.4 °C (65.1 °F) closed cup

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
liquid compounds such as methyl difluoroacetate.

Logical Workflow for Physical Property Determination

The characterization of a chemical sample like methyl difluoroacetate follows a logical
progression to ascertain its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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